Cas no 875256-15-8 (3-(hydroxymethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(hydroxymethyl)pyridine-2-carboxylic acid
• CAS No: 875256-15-8
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 1094643
• PubChem ID: 21901933
• Update Time: 2025-04-20

3-(hydroxymethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)picolinic acid
• 3-(hydroxymethyl)pyridine-2-carboxylic acid
• 3-(Hydroxymethyl)picolinicacid
• 875256-15-8
• AKOS012374065
• EN300-108429
• hydroxymethyl-pyridine carboxylic acid
• SB84974
• CS-0112784
• SCHEMBL990359
• D77137

• Inchi： 1S/C7H7NO3/c9-4-5-2-1-3-8-6(5)7(10)11/h1-3,9H,4H2,(H,10,11)
• InChI Key： SKBJYRPOZXOUIG-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids